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Compound of Interest

Compound Name: diphenylichloroborane

Cat. No.: B3051883

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols required for the handling
and use of diphenylchloroborane ((CeHs)2BCl). Due to its hazardous nature, strict adherence
to these protocols is essential to ensure the safety of laboratory personnel and the integrity of
experimental work. This document outlines the material's properties, hazards, required
personal protective equipment (PPE), safe handling and storage procedures, emergency
response, and disposal guidelines.

Hazard Identification and Physicochemical
Properties

Diphenylchloroborane is a reactive organoboron compound that presents several significant
hazards. It is crucial to understand its properties to handle it safely.

Table 1: Physicochemical Properties of Diphenylchloroborane
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Property Value

CAS Number 3677-81-4

Molecular Formula C12H10BCl

Molecular Weight 200.47 g/mol
Appearance Colorless liquid

Melting Point 200 °CJ[1]

Boiling Point 119-120 °C @ 3 Torr[1]
Density 1.1037 g/cm3[1]

Principal Hazards:
» Corrosive: Causes severe skin burns and eye damage.[2]

o Water Reactive: Reacts violently with water, releasing toxic and flammable gases.[2] It is
moisture-sensitive and should be handled under inert conditions.[2]

¢ Acute Toxicity: While specific LD50 and LC50 data for diphenylchloroborane are not readily
available, related organoboron and chlorinated compounds exhibit significant toxicity. It is
presumed to be harmful if swallowed, inhaled, or in contact with skin.

» Flammability: May be combustible, and its reaction with water can produce flammable
hydrogen gas.

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the risks associated with diphenylchloroborane, stringent exposure controls and
appropriate personal protective equipment are mandatory.

Engineering Controls:
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« All manipulations of diphenylchloroborane must be conducted in a certified chemical fume
hood with a sash height that provides adequate protection.

» A safety shower and eyewash station must be readily accessible in the immediate work area.

 Inert atmosphere techniques, such as the use of a glovebox or Schlenk line, are highly
recommended to prevent contact with moisture and air.

Personal Protective Equipment (PPE):
A comprehensive PPE regimen is critical when handling this substance.

Table 2: Required Personal Protective Equipment
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Body Part Equipment Specification

Chemical splash goggles are
mandatory. A full-face shield

Eyes/Face Safety Goggles & Face Shield
must be worn over the

goggles.

A lab coat made of Nomex or a

. similar flame-resistant material
) Flame-Resistant Lab Coat & ) ) )
Skin is required. A chemically
Apron _
resistant apron should be worn

over the lab coat.

An inner layer of nitrile gloves
and an outer layer of butyl
rubber or neoprene gloves are
Hands Double Gloving recommended. Gloves must
be inspected for any signs of
degradation before and during

use.

If there is a risk of inhalation, a

full-face respirator with an
Respiratory Respirator (if necessary) appropriate cartridge for

organic vapors and acid gases

should be used.

Safe Handling and Storage

Proper handling and storage procedures are paramount to preventing accidents and ensuring
the stability of the reagent.

Handling:

o Before use, ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g.,
nitrogen or argon).

¢ Use syringes and cannulation techniques for transferring the liquid reagent to prevent
exposure to the atmosphere.
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Always work in a well-ventilated area, specifically within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

After handling, wash hands thoroughly with soap and water.

Storage:

» Store in a tightly sealed, compatible container (e.g., borosilicate glass with a PTFE-lined
cap).

e The storage area should be cool, dry, and well-ventilated, away from sources of ignition and
moisture.

» Store away from incompatible materials such as water, alcohols, and oxidizing agents.

e The container should be clearly labeled with the chemical name, hazards, and date of
receipt.

Table 3: Chemical Compatibility
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Material Compatibility Notes

Standard laboratory glassware
Borosilicate Glass Excellent is suitable for handling and
storage.[3]

May be susceptible to
] corrosion in the presence of
Stainless Steel (304, 316) Good o
acidic byproducts from

hydrolysis.[4][5][6][7][8]

Highly resistant to reactive

chemicals, making it ideal for
Polytetrafluoroethylene (PTFE)  Excellent ) ]

septa, tubing, and coatings.[9]

[10][11][12][13]

Not recommended for
Polypropylene, Polyethylene Poor prolonged contact due to
potential for degradation.

May swell or degrade upon
Elastomers (e.g., Nitrile, ) contact. Use is limited to
Fair to Poor _ ,
Neoprene) disposable gloves with

frequent changes.

Experimental Protocol: Example of Use in a Suzuki-
Miyaura Coupling Reaction

Diphenylchloroborane can be used as a precursor to generate other organoboron reagents
for cross-coupling reactions. The following is a generalized protocol and should be adapted and
optimized for specific substrates and conditions.

Objective: To synthesize a biaryl compound via a Suzuki-Miyaura coupling reaction using an in-
situ generated boronic acid from diphenylchloroborane.

Materials:

o Diphenylchloroborane
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e Aryl halide

o Palladium catalyst (e.g., Pd(PPhs)a4)

e Base (e.g., agueous sodium carbonate)

e Anhydrous solvent (e.g., toluene or dioxane)

e Quenching agent (e.g., water)

o Extraction solvent (e.g., ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

e Reaction Setup: Under an inert atmosphere (argon or nitrogen), assemble an oven-dried,
three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a
rubber septum.

o Reagent Addition:

o To the flask, add the aryl halide (1.0 eq), the palladium catalyst (0.02-0.05 eq), and the
anhydrous solvent.

o In a separate, dry flask under an inert atmosphere, carefully hydrolyze the
diphenyichloroborane (1.1 eq) with a stoichiometric amount of water to generate
diphenylborinic acid, which can act as the coupling partner. Alternatively, the
diphenylchloroborane can be converted to other boronic acid derivatives.

o Using a syringe, add the solution of the organoboron reagent to the reaction flask.
o Finally, add the aqueous base (2.0 eq).

» Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir
vigorously for the required reaction time (monitored by TLC or GC/MS).

o Workup:
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[e]

Cool the reaction mixture to room temperature.

o

Quench the reaction by slowly adding water.

[¢]

Transfer the mixture to a separatory funnel and extract the product with an organic solvent
(e.g., ethyl acetate).

[¢]

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to obtain the desired biaryl compound.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
diphenylchloroborane.

Spill Response:
First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Waste Disposal
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All waste containing diphenylchloroborane must be treated as hazardous waste.

e Collect all waste materials, including contaminated absorbents and disposable PPE, in a
designated, labeled, and sealed container.

¢ Do not mix with other waste streams.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

» Arrange for disposal through your institution's environmental health and safety department in
accordance with all local, state, and federal regulations.

By adhering to the safety protocols outlined in this guide, researchers can minimize the risks
associated with the use of diphenylchloroborane and maintain a safe laboratory environment.
Always consult the Safety Data Sheet (SDS) for the most up-to-date information before working
with this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Organic Syntheses Procedure [orgsyn.org]

e 2. assets.thermofisher.com [assets.thermofisher.com]

e 3. BOROSILICATE GLASS | De Dietrich [dedietrich.com]
¢ 4. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]

e 5. Corrosion behavior of 316L and 304 stainless steels exposed to industrial-marine-urban
environment: field study - RSC Advances (RSC Publishing) [pubs.rsc.org]

6. mdpi.com [mdpi.com]

7. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3051883?utm_src=pdf-body
https://www.benchchem.com/product/b3051883?utm_src=pdf-body
https://www.benchchem.com/product/b3051883?utm_src=pdf-custom-synthesis
https://orgsyn.org/demo.aspx?prep=v102p0045
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12051~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:17:56~~Diphenyldichlorosilane~~
https://www.dedietrich.com/en/borosilicate-glass
http://ethesis.nitrkl.ac.in/8445/1/2016_MT_214MM2506_PUpadhyay.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra04015b
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra04015b
https://www.mdpi.com/2071-1050/14/14/8935
https://www.mdpi.com/1996-1944/17/1/178
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. Novel porphyrin derivatives as corrosion inhibitors for stainless steel 304 in acidic
environment: synthesis, electrochemical and quantum calculation studies - PMC
[pmc.ncbi.nlm.nih.gov]

9. calpaclab.com [calpaclab.com]
10. foxxlifesciences.in [foxxlifesciences.in]
11. Chemical resistance, PTFE | Materials | Polyfluor [polyfluor.nl]

12. PTFE (Polytetrafluoroethylene) - Chemical Compatibility Chart [blog.darwin-
microfluidics.com]

13. balseal.com [balseal.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Diphenylchloroborane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051883#safety-protocol-for-working-with-
diphenylchloroborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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